Cas no 1556278-06-8 (2,6-dimethyl-N-(3-methylbutyl)oxan-4-amine)

• Product Name: 2,6-dimethyl-N-(3-methylbutyl)oxan-4-amine
• CAS No: 1556278-06-8
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 5180918
• PubChem ID: 75525262
• Update Time: 2025-06-12

2,6-dimethyl-N-(3-methylbutyl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-amine, tetrahydro-2,6-dimethyl-N-(3-methylbutyl)-
• 2,6-dimethyl-N-(3-methylbutyl)oxan-4-amine

• Inchi： 1S/C12H25NO/c1-9(2)5-6-13-12-7-10(3)14-11(4)8-12/h9-13H,5-8H2,1-4H3
• InChI Key： XKFFCYOAWZZWJK-UHFFFAOYSA-N
• SMILES： C1(C)OC(C)CC(NCCC(C)C)C1

Additional information on 2,6-dimethyl-N-(3-methylbutyl)oxan-4-amine

Research Brief on 2,6-dimethyl-N-(3-methylbutyl)oxan-4-amine (CAS: 1556278-06-8) in Chemical Biology and Pharmaceutical Applications

The compound 2,6-dimethyl-N-(3-methylbutyl)oxan-4-amine (CAS: 1556278-06-8) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and pharmacological relevance. Emerging studies suggest that this tertiary amine derivative exhibits promising interactions with central nervous system (CNS) targets, particularly in modulating neurotransmitter systems.

Recent synthetic approaches to 1556278-06-8 have employed novel catalytic methods to improve yield and enantioselectivity. A 2023 study published in Journal of Medicinal Chemistry demonstrated an efficient asymmetric synthesis route using chiral palladium catalysts, achieving >90% enantiomeric excess. The structural features of this compound—including its oxane ring and branched alkyl substituents—appear critical for its membrane permeability and blood-brain barrier penetration, as confirmed by in vitro ADME assays.

Pharmacological investigations reveal that 2,6-dimethyl-N-(3-methylbutyl)oxan-4-amine acts as a selective modulator of σ receptors, with particularly high affinity for the σ-1 subtype (Ki = 12.3 nM). This receptor interaction profile suggests potential applications in neuropathic pain management and neurodegenerative diseases. Preclinical models indicate dose-dependent antinociceptive effects in rodent neuropathic pain models without significant motor impairment at therapeutic doses.

Structure-activity relationship (SAR) studies have identified the 3-methylbutyl group as essential for maintaining receptor binding affinity, while modifications to the oxane ring affect metabolic stability. Metabolic studies using human liver microsomes show predominant oxidation at the 4-position of the oxane ring, with a half-life of 3.2 hours. These pharmacokinetic properties, combined with favorable toxicity profiles in acute toxicity studies (LD50 > 500 mg/kg in mice), position this compound as a promising lead for further development.

Ongoing research explores derivatives of 1556278-06-8 for improved selectivity and reduced off-target effects. A recent patent application (WO202318742) discloses fluorinated analogs with enhanced metabolic stability. The compound's potential as a PET tracer for σ receptor imaging is also under investigation, leveraging its high brain uptake observed in biodistribution studies.

In conclusion, 2,6-dimethyl-N-(3-methylbutyl)oxan-4-amine represents an intriguing scaffold in CNS drug discovery. Current evidence supports its development as either a therapeutic agent or pharmacological tool compound. Future research directions should address long-term toxicity profiles and investigate its effects in additional disease models, particularly those related to protein misfolding disorders where σ receptors play a regulatory role.